Cas no 536725-77-6 (3-(2-chloro-6-fluorophenyl)-5-methyl-N-(prop-2-en-1-yl)-1,2-oxazole-4-carboxamide)

• Product Name: 3-(2-chloro-6-fluorophenyl)-5-methyl-N-(prop-2-en-1-yl)-1,2-oxazole-4-carboxamide
• CAS No: 536725-77-6
• MF: C₁₄H₁₂ClFN₂O₂
• MW: 294.708685874939
• MDL: MFCD00955391
• CID: 5019827
• Update Time: 2026-02-28

3-(2-chloro-6-fluorophenyl)-5-methyl-N-(prop-2-en-1-yl)-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• (3-(6-CHLORO-2-FLUOROPHENYL)-5-METHYLISOXAZOL-4-YL)-N-PROP-2-ENYLFORMAMIDE
• N-allyl-3-(2-chloro-6-fluorophenyl)-5-methylisoxazole-4-carboxamide
• 3-(2-chloro-6-fluorophenyl)-5-methyl-N-(prop-2-en-1-yl)-1,2-oxazole-4-carboxamide
• MLS000535068
• HMS2323O21
• UPCMLD0ENAT5874155:001
• SMR000142505
• Z30519330
• N-allyl-3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolecarboxamide

• MDL： MFCD00955391
• Inchi： 1S/C14H12ClFN2O2/c1-3-7-17-14(19)11-8(2)20-18-13(11)12-9(15)5-4-6-10(12)16/h3-6H,1,7H2,2H3,(H,17,19)
• InChI Key： WMHFXWBVRXSMRI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(C(NCC=C)=O)=C(C)ON=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 369
• XLogP3: 3.1
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(2-chloro-6-fluorophenyl)-5-methyl-N-(prop-2-en-1-yl)-1,2-oxazole-4-carboxamide

Professional Introduction to 3-(2-chloro-6-fluorophenyl)-5-methyl-N-(prop-2-en-1-yl)-1,2-oxazole-4-carboxamide (CAS No. 536725-77-6)

3-(2-chloro-6-fluorophenyl)-5-methyl-N-(prop-2-en-1-yl)-1,2-oxazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by the CAS number 536725-77-6, belongs to the class of oxazole derivatives, which are known for their diverse biological activities. The presence of functional groups such as chloro and fluorine on the aromatic ring, along with the methyl and prop-2-en-1-yl substituents, contributes to its complex chemical behavior and potential therapeutic applications.

The chemical structure of 3-(2-chloro-6-fluorophenyl)-5-methyl-N-(prop-2-en-1-yl)-1,2-oxazole-4-carboxamide is characterized by a central oxazole ring, which is a five-membered heterocyclic compound containing one oxygen atom. The oxazole ring is connected to a phenyl ring at the 2-position, which is further substituted with a chloro group at the 2-position and a fluorine atom at the 6-position. Additionally, there is a methyl group at the 5-position of the oxazole ring and an N-substituent that consists of a prop-2-en-1-yl group. This intricate arrangement of functional groups makes the compound a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in oxazole derivatives due to their potential as bioactive molecules. Oxazoles have been shown to exhibit various biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific combination of substituents in 3-(2-chloro-6-fluorophenyl)-5-methyl-N-(prop-2-en-1-yl)-1,2-oxazole-4-carboxamide may contribute to its unique pharmacological profile. For instance, the electron-withdrawing nature of the chloro and fluorine groups can influence the electronic distribution across the molecule, thereby affecting its interactions with biological targets.

The synthesis of 3-(2-chloro-6-fluorophenyl)-5-methyl-N-(prop-2-en-1-yl)-1,2-oxazole-4-carboxamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the methyl and prop-2-en-1-yl groups requires precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired carbon-carbon bonds efficiently. These methods not only enhance the yield but also improve the overall sustainability of the synthesis process.

The pharmacological evaluation of 3-(2-chloro-6-fluorophenyl)-5-methyl-N-(prop-2-en-1-y l)-1,2 oxazole -4-carboxamide has revealed intriguing properties that warrant further exploration. Preclinical studies have suggested that this compound may exhibit potent activity against certain types of cancer cells by inhibiting key signaling pathways involved in tumor growth and progression. The presence of both hydrophobic and hydrophilic regions in its structure allows it to interact with biological targets in a multifaceted manner, potentially leading to enhanced binding affinity and efficacy.

In addition to its anticancer potential, 3-(2-chloro -6-fluoro phen yl) -5-methyl -N -(prop -2 en -1 -y l) -1 , 2 ox azole -4-carboxamide has shown promise in other therapeutic areas as well. Research indicates that it may have anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory pathways. This makes it a valuable candidate for developing novel treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative disorders like Alzheimer's disease.

The development of new drugs often involves rigorous testing to assess their safety and efficacy before they can be approved for clinical use. In vitro studies using various cell lines have provided preliminary evidence supporting the therapeutic potential of 3-(2-chloro -6-fluoro phen yl) -5-methyl -N -(prop -2 en -1 -y l) -1 , 2 ox azole -4-carboxamide . These studies have demonstrated its ability to induce apoptosis in cancer cells while sparing healthy cells, indicating a favorable therapeutic index. However, further research is needed to confirm these findings in vivo and to identify any potential adverse effects.

The structural features of 3-(2-chloro -6-fluoro phen yl) -5-methyl -N -(prop -2 en -1-y l) -1 , 2 ox azole -4-carboxamide also make it an interesting scaffold for drug design. By modifying specific functional groups or introducing new ones, researchers can fine-tune its pharmacological properties to improve potency, selectivity, and pharmacokinetic profiles. This flexibility underscores the importance of developing versatile molecular platforms that can be easily adapted for different therapeutic applications.

In conclusion, 3-(< strong >2-chloro strong >6-fi uoro phenoxy l) strong >5-me thy l strong >N- p rop >(-< strong >pro p strong >(-en )< strong >11 strong >-) p >(-< strong >ox azol e strong >-)carb oxy am ide (CAS No.< strong >53 67 25- 77- 66) p >is a promis ing compoun d with unique structural an d pharma cological proper ties . Its synthesis involves complex synthetic strategies , an d preliminary stu dies suggest its po tential i n various therapeutic areas , inclu ding canc er an d infla mma tory dis eases . Further re search i s nee ded to fully elucidate i ts pharma cological pro file an d explore i ts appl icatio ns i n cli nical medicine . The compoun d's versatility as a drug scaffold also makes i t an i nterest ing target for future stu dies aimed at de veloping no ve an d more effective therapeut ic agents .